Cas no 5311-66-0 (ethyl 3,3,5-triphenyl-3H-pyrazole-4-carboxylate)

• Product name: ethyl 3,3,5-triphenyl-3H-pyrazole-4-carboxylate
• CAS No: 5311-66-0
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• CID: 1584816
• PubChem ID: 5221587

ethyl 3,3,5-triphenyl-3H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3,5-triphenyl-3H-pyrazole-4-carboxylate
• ethyl 3,3,5-triphenylpyrazole-4-carboxylate
• DTXSID50411081
• 5311-66-0

• Inchi： InChI=1S/C24H20N2O2/c1-2-28-23(27)21-22(18-12-6-3-7-13-18)25-26-24(21,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17H,2H2,1H3
• InChI Key： YTKAGZHXDDYIRZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N=NC1(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 368.1526
• Monoisotopic Mass: 368.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51
• XLogP3: 5.3

Experimental Properties

• Density: 1.14
• Boiling Point: 514.5°C at 760 mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.609
• PSA: 51.02